N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-5-methyl-N-(3-morpholinopropyl)isoxazole-3-carboxamide hydrochloride

• IUPAC Name: N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-5-methyl-N-(3-morpholin-4-ylpropyl)-1,2-oxazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C21H26N4O4S.ClH/c1-14-5-6-17(27-3)18-19(14)30-21(22-18)25(20(26)16-13-15(2)29-23-16)8-4-7-24-9-11-28-12-10-24;/h5-6,13H,4,7-12H2,1-3H3;1H
• InChI Key: REVGNOUEIYALEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N=C(S2)N(CCCN3CCOCC3)C(=O)C4=NOC(=C4)C.Cl
• Molecular Formula: C21H27ClN4O4S
• Molecular Weight: 467.0 g/mol

Description

N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-5-methyl-N-(3-morpholinopropyl)isoxazole-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C21H27ClN4O4S and its molecular weight is 466.98. The purity is usually 95%.
BenchChem offers high-quality N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-5-methyl-N-(3-morpholinopropyl)isoxazole-3-carboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-5-methyl-N-(3-morpholinopropyl)isoxazole-3-carboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Heterocyclic Compound Synthesis

Research on the synthesis of novel heterocyclic compounds, such as benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, has shown significant anti-inflammatory and analgesic properties. These compounds have been found to act as cyclooxygenase-1/2 (COX-1/2) inhibitors, demonstrating potential applications in the development of new pharmacological agents for inflammation and pain management (Abu‐Hashem et al., 2020).

Imaging Agents for Parkinson's Disease

Another study focused on the synthesis of [11C]HG-10-102-01, a new potential PET agent for imaging of the LRRK2 enzyme in Parkinson's disease. This research highlights the role of chemical synthesis in developing diagnostic tools for neurodegenerative diseases, indicating the potential utility of complex organic molecules in biomedical imaging applications (Wang et al., 2017).

Antimicrobial Agents

The development of novel benzamides and triazole derivatives with potential as antimicrobial agents showcases the importance of chemical synthesis in combating microbial resistance. These studies present the application of heterocyclic compounds in creating effective treatments against bacterial and fungal infections (Desai et al., 2011); (Bektaş et al., 2007).

Cytotoxic Agents for Cancer Treatment

Research into the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, demonstrating cytotoxic activity against cancer cell lines, exemplifies the potential application of complex organic molecules in oncology. Such studies are critical for the development of new chemotherapeutic agents (Hassan et al., 2014).

Alzheimer's Disease Treatment

The discovery of selective histone deacetylase 6 inhibitors ameliorating Alzheimer's disease phenotypes suggests the role of chemical compounds in neurodegenerative disease treatment. This research underlines the therapeutic potential of targeting specific enzymes for the treatment of Alzheimer's disease (Lee et al., 2018).